4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide (CBX) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CBX is a derivative of benzamide and has a unique chemical structure that makes it a promising candidate for research purposes.
Mechanism of Action
The mechanism of action of 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids. 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has also been shown to inhibit the activity of enzymes involved in the biosynthesis of cell wall components in bacteria and fungi.
Biochemical and Physiological Effects:
4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of bacteria, fungi, and viruses. 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has also been shown to induce apoptosis in cancer cells. It has been found to inhibit angiogenesis, which is the process of new blood vessel formation. 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has also been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is stable and has a long shelf life. 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has also been found to be non-toxic at low concentrations. However, 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has some limitations for lab experiments. It is not water-soluble, which makes it difficult to use in aqueous solutions. 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide is also relatively expensive compared to other compounds.
Future Directions
There are several future directions for research on 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide. One area of research is the development of 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide as a cancer therapeutic agent. Further studies are needed to determine the optimal dose and treatment regimen for 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide in cancer patients. Another area of research is the development of 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide as an antibacterial and antifungal agent. Studies are needed to determine the mechanism of action of 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide against bacteria and fungi. Additionally, 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has potential applications in the field of nanotechnology. Studies are needed to determine the feasibility of using 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide in the development of nanomaterials.
Synthesis Methods
4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide is synthesized from benzamide and cyclobutanecarbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out at room temperature and the product is obtained in high yield. The purity of the product is confirmed using thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has been extensively studied for its potential applications in various fields of science. It has been found to have antibacterial, antifungal, and antiviral properties. 4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide has also been shown to have potential as a cancer therapeutic agent. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
properties
IUPAC Name |
4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O2/c21-17(13-5-4-6-13)20-16-11-9-14(10-12-16)18(22)19-15-7-2-1-3-8-15/h9-13,15H,1-8H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDETXBNESQMOHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC=C(C=C2)NC(=O)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(cyclobutanecarbonylamino)-N-cyclohexylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.